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Compound of Interest

Compound Name: 5-(Benzyloxy)pyridin-3-amine

Cat. No.: B065836 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and potential applications of 5-(Benzyloxy)pyridin-3-amine, a versatile heterocyclic building

block in medicinal chemistry and materials science.

Core Molecular Data
5-(Benzyloxy)pyridin-3-amine is an organic compound featuring a pyridine ring substituted

with a benzyloxy group at the 5-position and an amino group at the 3-position.[1] This

arrangement of functional groups makes it a valuable intermediate for the synthesis of more

complex molecules.[1]

Property Value Source

Molecular Formula C₁₂H₁₂N₂O [1][2][3][4]

Molecular Weight 200.24 g/mol [2][3][5]

Alternate Names

3-Amino-5-benzyloxypyridine,

5-(phenylmethoxy)pyridin-3-

amine

[4]

CAS Number 186593-25-9 [3][4]
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Synthetic Pathways and Logical Relationships
The synthesis of pyridine derivatives often involves multi-step reactions. A general logical

workflow for the utilization of 5-(Benzyloxy)pyridin-3-amine as a synthetic intermediate is

outlined below. The benzyloxy group can serve as a protecting group, which can be selectively

removed to allow for further functionalization.

Synthetic Intermediate Utilization
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(e.g., Suzuki or Buchwald-Hartwig coupling)
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Caption: Logical workflow for the use of 5-(Benzyloxy)pyridin-3-amine in multi-step synthesis.

Experimental Protocols
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Detailed experimental protocols are crucial for reproducibility in scientific research. Below are

representative methodologies for the synthesis and analysis of pyridine derivatives, which can

be adapted for 5-(Benzyloxy)pyridin-3-amine.

General Procedure for the Synthesis of Pyridine Derivatives:

A common method for synthesizing substituted pyridines involves a one-step, convergent

approach from N-vinyl or N-aryl amides.[6] This process typically involves the activation of an

amide with trifluoromethanesulfonic anhydride in the presence of a mild base like 2-

chloropyridine, followed by the addition of a π-nucleophile and subsequent annulation to form

the pyridine ring.[6] This method is valued for its compatibility with various functional groups

and its ability to proceed under mild conditions.[6]

Spectroscopic Analysis of Pyridine Derivatives:

The structural confirmation of synthesized pyridine derivatives is typically achieved through a

combination of spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to determine

the chemical environment of the hydrogen and carbon atoms, respectively, providing detailed

information about the molecular structure.

Infrared (IR) Spectroscopy: IR spectroscopy is employed to identify the presence of specific

functional groups, such as the N-H and C=N bonds in the pyridine ring.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine

the precise molecular weight and elemental composition of the compound.

Potential Applications and Biological Activity
5-(Benzyloxy)pyridin-3-amine serves as a key building block in the development of

biologically active compounds. The pyridine scaffold is a common feature in many

pharmaceuticals.[1] This compound, in particular, is utilized in the synthesis of kinase inhibitors

for potential cancer therapy.[2] Additionally, it is used in medicinal chemistry to create nitrogen-

containing heterocycles for the development of new drugs targeting inflammatory and

neurological diseases.[2] The amino group at the 3-position is of particular interest as it has
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been shown in related structures to be a potential site for modifications that can lead to

compounds with antibacterial activity.

Signaling Pathway Involvement (Hypothetical):

Given its use in developing kinase inhibitors, a potential mechanism of action for a derivative of

5-(Benzyloxy)pyridin-3-amine could be the inhibition of a specific signaling pathway

implicated in cell proliferation, such as the MAPK/ERK pathway.

Hypothetical Kinase Inhibition Pathway

Growth Factor Receptor Tyrosine Kinase RAS

RAF MEK ERK Transcription Factors Cell Proliferation

Derivative of
5-(Benzyloxy)pyridin-3-amine
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Caption: A hypothetical signaling pathway showing the inhibitory action of a derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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